Cas no 18172-22-0 (Nsc180539)

• Product Name: Nsc180539
• CAS No: 18172-22-0
• MF: C₂₁H₂₃NO₆
• MW: 385.41042637825
• CID: 906986
• PubChem ID: 301818
• Update Time: 2025-04-19

Nsc180539 Chemical and Physical Properties

Names and Identifiers

• Nsc180539
• N-[(7S)-5,6,7,7bα,8,10aα-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c]cyclohepten-7-yl]formamide
• γ-lumiformylcolchicine
• 18172-22-0
• NSC-180539
• DTXSID40306831
• N-(3,4,5,14-tetramethoxy-13-oxo-10-tetracyclo[9.5.0.02,7.012,16]hexadeca-1(11),2,4,6,14-pentaenyl)formamide
• N-[(7S)-5,6,7,7balpha,8,10aalpha-Hexahydro-1,2,3,9-tetramethoxy-8-oxobenzo[a]cyclopenta[3,4]cyclobuta[1,2-c]

• Inchi： 1S/C21H23NO6/c1-25-13-8-11-16-15-10(7-14(26-2)20(27-3)21(15)28-4)5-6-12(22-9-23)18(16)17(11)19(13)24/h7-9,11-12,17H,5-6H2,1-4H3,(H,22,23)
• InChI Key： FJZDQQBCWBPSFW-UHFFFAOYSA-N
• SMILES： COC1C(=O)C2C3C(NC=O)CCC4C=C(C(=C(C=4C=3C2C=1)OC)OC)OC

Computed Properties

• Exact Mass: 385.15259
• Monoisotopic Mass: 385.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.09
• LogP: 2.91260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lumicolchicine alkaloids Lumicolchicine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lumicolchicine alkaloids